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Compound of Interest

Compound Name: Ethyl biphenyl-2-carboxylate

Cat. No.: B011600 Get Quote

An In-depth Technical Guide to Ethyl Biphenyl-2-
carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl biphenyl-2-carboxylate is an aromatic ester that serves as a key intermediate in the

synthesis of a variety of organic compounds. Its bifunctional nature, possessing both an ester

and a biphenyl moiety, makes it a versatile building block in the pharmaceutical, agrochemical,

and material science industries. This technical guide provides a comprehensive overview of the

physical and chemical properties of Ethyl biphenyl-2-carboxylate, detailed experimental

protocols for its synthesis, and an analysis of its spectral data.

Physicochemical Properties
Ethyl biphenyl-2-carboxylate is a colorless to off-white solid or clear liquid at room

temperature. A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₁₅H₁₄O₂ --INVALID-LINK--

Molecular Weight 226.27 g/mol --INVALID-LINK--

CAS Number 19926-49-9 --INVALID-LINK--

Boiling Point 360.751 °C at 760 mmHg --INVALID-LINK--

Density 1.082 g/cm³ --INVALID-LINK--

Storage Temperature Room Temperature --INVALID-LINK--

Synthesis and Experimental Protocols
The synthesis of Ethyl biphenyl-2-carboxylate can be achieved through several synthetic

routes. The most common methods involve the esterification of biphenyl-2-carboxylic acid or

the coupling of a phenylboronic acid with an ethyl 2-halobenzoate.

Esterification of Biphenyl-2-carboxylic Acid
This method involves the reaction of biphenyl-2-carboxylic acid with ethanol in the presence of

an acid catalyst.

Biphenyl-2-carboxylic Acid
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Esterification of Biphenyl-2-carboxylic Acid

Experimental Protocol:
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To a solution of biphenyl-2-carboxylic acid (1 equivalent) in excess ethanol, a catalytic

amount of concentrated sulfuric acid is added.

The reaction mixture is refluxed for several hours and monitored by thin-layer

chromatography (TLC).

Upon completion, the excess ethanol is removed under reduced pressure.

The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a

saturated sodium bicarbonate solution and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield

the crude product.

Purification is achieved by column chromatography on silica gel.

Suzuki-Miyaura Cross-Coupling Reaction
This method provides a versatile route to substituted biphenyls and can be adapted for the

synthesis of Ethyl biphenyl-2-carboxylate.
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In a reaction vessel, a mixture of phenylboronic acid (1.1-1.5 equivalents), ethyl 2-

bromobenzoate or ethyl 2-iodobenzoate (1 equivalent), a palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate) is

prepared.

A suitable solvent system, such as a mixture of toluene and water, is added.

The mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) for

several hours until the reaction is complete as monitored by TLC or GC-MS.

After cooling to room temperature, the reaction mixture is diluted with water and extracted

with an organic solvent.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and concentrated.

The crude product is purified by column chromatography.

Spectral Data and Characterization
The structural confirmation of Ethyl biphenyl-2-carboxylate is typically achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a publicly

available, comprehensive dataset for Ethyl biphenyl-2-carboxylate is limited, the expected

spectral features can be predicted based on its structure and data from analogous compounds.

Predicted Spectral Data:
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Technique Expected Features

¹H NMR

Signals corresponding to the ethyl group (a

triplet and a quartet), and multiplets in the

aromatic region for the biphenyl protons.

¹³C NMR

Resonances for the ester carbonyl carbon, the

two carbons of the ethyl group, and the twelve

carbons of the biphenyl system.

IR Spectroscopy

A strong absorption band for the C=O stretching

of the ester group (around 1720 cm⁻¹), and

bands corresponding to C-H and C=C stretching

of the aromatic rings.

Mass Spectrometry

A molecular ion peak (M⁺) corresponding to the

molecular weight of the compound (226.27

g/mol ).

Reactivity and Applications
Ethyl biphenyl-2-carboxylate is a stable compound under normal conditions. --INVALID-

LINK-- Its reactivity is primarily centered around the ester functionality and the aromatic rings.

The ester group can undergo hydrolysis to the corresponding carboxylic acid or be converted

to amides. The biphenyl rings can participate in electrophilic substitution reactions, although the

substitution pattern will be directed by the existing substituents.

The primary application of Ethyl biphenyl-2-carboxylate is as an intermediate in organic

synthesis. It is a valuable precursor for the synthesis of more complex molecules, including:

Active Pharmaceutical Ingredients (APIs): The biphenyl scaffold is present in numerous

drugs, and this compound serves as a convenient starting point for their synthesis. --

INVALID-LINK--

Agrochemicals: It is used in the development of new pesticides and herbicides. --INVALID-

LINK--
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Material Science: It finds application in the synthesis of advanced polymers and coatings. --

INVALID-LINK--

Conclusion
Ethyl biphenyl-2-carboxylate is a valuable and versatile chemical intermediate with significant

applications in various fields of chemical research and industry. This guide has provided a

summary of its key physical and chemical properties, outlined reliable synthetic methodologies,

and discussed its spectral characteristics and primary applications. For researchers and

professionals in drug development and material science, a thorough understanding of this

compound's properties and synthesis is essential for its effective utilization in the creation of

novel and functional molecules. Further research to fully characterize its spectral properties

and explore its reactivity will undoubtedly expand its utility in organic synthesis.

To cite this document: BenchChem. [Physical and chemical properties of Ethyl biphenyl-2-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011600#physical-and-chemical-properties-of-ethyl-
biphenyl-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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